Cas no 521-10-8 (Methandriol)

Methandriol structure
Methandriol structure
Product Name:Methandriol
CAS No:521-10-8
MF:C20H32O2
MW:304.466886520386
CID:37980
Update Time:2026-05-14

Methandriol Chemical and Physical Properties

Names and Identifiers

    • Methandriol
    • Methylandrostenediol
    • 17a-Methyl-3b,17b-dihydroxy-5-androstene
    • 17A-METHYL-D]-ANDROSTEN-3B 17B-DIOL
    • 17-Methyl-androst-5-ene-3β,17β-diol
    • Androdiol
    • Cenabolic
    • Esjaydiol
    • Hibol
    • Masdiol
    • Megabion
    • Metandiol
    • Nabadial
    • Neostene
    • Stenibel
    • Inchi: InChI=1S/C20H32O2/c1-18-9-6-14(21)12-13(18)4-5-15-16(18)7-10-19(2)17(15)8-11-20(19,3)22/h4,14-17,21-22H,5-12H2,1-3H3/t14-,15+,16-,17-,18-,19-,20-/m0/s1
    • InChI Key: WRWBCPJQPDHXTJ-DTMQFJJTSA-N
    • SMILES: C[C@]1([C@]2(C)[C@H]([C@H]3[C@H](CC2)[C@]2(C)C(C[C@H](CC2)O)=CC3)CC1)O

Computed Properties

  • Exact Mass: 304.24000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: crystallization
  • Density: 1.0279 (rough estimate)
  • Melting Point: 205 °C
  • Boiling Point: 385.28°C (rough estimate)
  • Refractive Index: -75 ° (C=1, EtOH)
  • PSA: 40.46000
  • LogP: 4.06110
  • Merck: 5950
  • Specific Rotation: D20 -73° (alc)

Methandriol Security Information

  • Hazardous Material transportation number:3249
  • Hazard Category Code: 20/21/22-40
  • Safety Instruction: 16-23-36
  • RTECS:BV8100000
  • Hazardous Material Identification: Xn
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Safety Term:6.1(b)
  • Packing Group:III
  • Packing Group:III
  • Hazard Level:6.1(b)

Methandriol Customs Data

  • HS CODE:2937290019
  • Customs Data:

    China Customs Code:

    2937290019
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